Cas no 175204-40-7 (3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole)

3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole structure
175204-40-7 structure
Product Name:3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole
CAS No:175204-40-7
MF:C13H15ClN2O
MW:250.724002122879
MDL:MFCD00124908
CID:133987
PubChem ID:2781701
Update Time:2025-04-19

3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-(tert-Butyl)phenyl)-5-(chloromethyl)-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole,5-(chloromethyl)-3-[4-(1,1-dimethylethyl)phenyl]-
    • 3-(4-tert-Butylphenyl)-5-(chloromethyl)-1,2,4-oxadiazole
    • 3-[4-(tert-Butyl)phenyl]-5-(chloromethyl)-1,2,4-oxadiazole
    • 3-(4-tert-butylphenyl)-5-chloromethyl-1,2,4-oxadiazole
    • 3-[4-(tert-Butyl)phenyl]-5-(chloroMethyl)-1,2,4-oxadiazole, Tech.
    • 5-(chloromethyl)-3-[4-(1,1-dimethylethyl)phenyl]-1,2,4-oxadiazole
    • 5-chloromethyl-3-(4-tert-butylphenyl)-[1,2,4]oxadiazole
    • AKOS BB-7030
    • BUTTPARK 98\16-26
    • 3-[4-(TERT-BUTYL)PHENYL]-5-(CHLOROMETHYL)-1,2,4-OXADIAZOLE: TECH.
    • 175204-40-7
    • MFCD00124908
    • AKOS004119123
    • SCHEMBL2245578
    • DTXSID90381835
    • FT-0614832
    • ZLQQUIHBQATFOP-UHFFFAOYSA-N
    • 3-(4-tert-Butylphenyl)-5-chloromethyl-[1,2,4]oxadiazole
    • BB 0242373
    • AS-5736
    • 3-(4-tert-Butyl-phenyl)-5-chloromethyl-[1,2,4]o xadiazole
    • STL195404
    • 1,2,4-Oxadiazole, 5-(chloromethyl)-3-[4-(1,1-dimethylethyl)phenyl]-
    • 3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole
    • MDL: MFCD00124908
    • Inchi: 1S/C13H15ClN2O/c1-13(2,3)10-6-4-9(5-7-10)12-15-11(8-14)17-16-12/h4-7H,8H2,1-3H3
    • InChI Key: ZLQQUIHBQATFOP-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(C2C=CC(=CC=2)C(C)(C)C)=NO1

Computed Properties

  • Exact Mass: 250.08700
  • Monoisotopic Mass: 250.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.148
  • Melting Point: 46 °C
  • Boiling Point: 350.2°Cat760mmHg
  • Flash Point: 165.6°C
  • Refractive Index: 1.53
  • PSA: 38.92000
  • LogP: 3.77290

3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: C
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36/37/39;S45

3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole
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Apollo Scientific
OR27075-1g
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£219.00 2025-02-19
TRC
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TRC
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$ 70.00 2022-06-06
TRC
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Chemenu
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abcr
AB145352-1 g
3-[4-(tert-Butyl)phenyl]-5-(chloromethyl)-1,2,4-oxadiazole; 95%
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abcr
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175204-40-7 95%
1g
€311.30 2025-02-19
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